Cas no 62935-39-1 (Propanedioic acid, (trifluoromethyl)-, butyl ethyl ester)
62935-39-1 structure
Product Name:Propanedioic acid, (trifluoromethyl)-, butyl ethyl ester
CAS No:62935-39-1
MF:C10H15F3O4
MW:256.218914270401
CID:428622
PubChem ID:71381787
Update Time:2025-04-19
Propanedioic acid, (trifluoromethyl)-, butyl ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, (trifluoromethyl)-, butyl ethyl ester
- 1-O-butyl 3-O-ethyl 2-(trifluoromethyl)propanedioate
- 62935-39-1
- DTXSID30804210
- Butyl ethyl (trifluoromethyl)propanedioate
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- Inchi: 1S/C10H15F3O4/c1-3-5-6-17-9(15)7(10(11,12)13)8(14)16-4-2/h7H,3-6H2,1-2H3
- InChI Key: ADFJGXNGNFRDSN-UHFFFAOYSA-N
- SMILES: FC(C(C(=O)OCC)C(=O)OCCCC)(F)F
Computed Properties
- Exact Mass: 256.09225
- Monoisotopic Mass: 256.09224344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Propanedioic acid, (trifluoromethyl)-, butyl ethyl ester Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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